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Compound of Interest

Compound Name: STOCK2S-26016

Cat. No.: B1683317

For Researchers, Scientists, and Drug Development Professionals

Introduction

STOCK2S-26016 is a potent inhibitor of With-No-Lysine (K) (WNK) signaling. It specifically
targets WNK1 and WNK4 with IC50 values of 34.4 uM and 16 uM, respectively.[1] By inhibiting
the WNK pathway, STOCK2S-26016 can modulate the activity of downstream kinases such as
STE20/SPS1-related proline/alanine-rich protein kinase (SPAK) and oxidative stress-
responsive kinase 1 (OSR1). This, in turn, affects the phosphorylation and activity of ion
cotransporters like the Na-K-Cl cotransporter (NKCC1) and the Na-Cl cotransporter (NCC).[1]
[2][3] Its potential as an antihypertensive agent and its role in cancer cell migration and
invasion make it a valuable tool for research in these areas.[1][2][3]

These application notes provide detailed protocols for the preparation of STOCK2S-26016
stock solutions for in vitro and in vivo studies.

Chemical Properties

A summary of the key chemical properties of STOCK2S-26016 is presented in the table below.
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Property Value Reference
Molecular Weight 333.38 g/mol [2][3]
Formula C20H19N302 [2][3]

CAS Number 332922-63-1 [2][3]

Purity >98% (HPLC) [2][3]
Appearance Powder [1]

Solubility Data

STOCK2S-26016 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSQO) and
ethanol. It is crucial to use newly opened, anhydrous DMSO for optimal solubility, as
hygroscopic DMSO can negatively impact the dissolution of the compound.[1]

Maximum Maximum
Solvent Concentration Concentration Reference
(mM) (mg/mL)
DMSO >100 mM > 33.34 mg/mL [21[3]
Ethanol 50 mM 16.67 mg/mL [2][3]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
STOCK2S-26016 Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of STOCK2S-26016 in
DMSO.

Materials:
» STOCK2S-26016 powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional)
Procedure:

o Equilibrate: Allow the vial of STOCK2S-26016 powder to reach room temperature before
opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of STOCK2S-26016 powder. For example,
to prepare 1 mL of a 100 mM solution, you would need 33.34 mg.

¢ Solvent Addition: Add the appropriate volume of anhydrous DMSO to the powder. For the
example above, add 1 mL of DMSO.

» Dissolution: Vortex the solution vigorously until the powder is completely dissolved. If
necessary, briefly sonicate the solution in an ultrasonic bath to aid dissolution. To further
increase solubility, the tube can be warmed to 37°C.[4]

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for
long-term storage (up to 6 months).[4][5]

Stock Solution Preparation Table (for a Molecular Weight of 333.38):
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Desired

S R Volume for 1 mg Volume for 5 mg Volume for 10 mg
1mM 3.00 mL 15.00 mL 30.00 mL

5 mM 0.60 mL 3.00 mL 6.00 mL

10 mM 0.30 mL 1.50 mL 3.00 mL

50 mM 0.06 mL 0.30 mL 0.60 mL

100 mM 0.03 mL 0.15mL 0.30 mL

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol describes the dilution of the high-concentration DMSO stock solution to prepare
working solutions for treating cells in culture.

Materials:

High-concentration STOCK2S-26016 stock solution in DMSO

Appropriate cell culture medium

Sterile tubes

Calibrated micropipettes
Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the high-concentration STOCK2S-26016 stock
solution at room temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the desired final concentrations. It is recommended to prepare intermediate dilutions to
ensure accuracy.
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» Final Concentration: The final concentration of DMSO in the cell culture medium should be
kept low (typically < 0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium
with the same final concentration of DMSO) should always be included in experiments.

o Application: Add the final working solutions to your cell cultures. For example, STOCK2S-
26016 has been shown to reduce the phosphorylation of SPAK and NCC in mpkDCT cells in
a dose-dependent manner at concentrations ranging from 25-200 puM.[1]

Safety and Handling

Hazard Identification:

e Harmful if swallowed.[5]

¢ Very toxic to aquatic life with long-lasting effects.[5]

Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[5][6]

Handle in a well-ventilated area to avoid inhalation of dust or aerosols.[5][6]

Avoid contact with skin and eyes.[5]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[5]
Storage:

o Store the powder at -20°C.[2][3]

o Store stock solutions in solvent at -80°C.[1][5]

» Keep the container tightly sealed in a cool, well-ventilated area.[5]

Signaling Pathway
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STOCK2S-26016 inhibits the WNK signaling pathway, which plays a crucial role in regulating
ion transport and blood pressure. The diagram below illustrates the simplified signaling
cascade.
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Caption: Simplified WNK signaling pathway inhibited by STOCK2S-26016.

Experimental Workflow
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The following diagram outlines a typical workflow for preparing and using STOCK2S-26016 in a
cell-based experiment.
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Caption: General workflow for STOCK2S-26016 preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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